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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871 Get Quote

A Comparative Analysis of Strontium Nitride and Magnesium Nitride

This guide provides a detailed comparison of strontium nitride (Sr₃N₂) and magnesium nitride

(Mg₃N₂), two important alkaline earth metal nitrides. The following sections objectively evaluate

their physical and chemical properties, synthesis protocols, reactivity, and applications,

supported by experimental data for researchers, scientists, and professionals in drug

development.

Physical and Chemical Properties
Strontium nitride and magnesium nitride, while both being ionic nitrides from Group 2 of the

periodic table, exhibit distinct physical and chemical characteristics. These differences are

primarily attributable to the differing atomic properties of strontium and magnesium, such as

ionic radius and electronegativity. Strontium nitride typically appears as a dark-colored

crystalline solid, ranging from golden-yellow to black, whereas magnesium nitride is a greenish-

yellow powder.[1][2][3] A summary of their key properties is presented below.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b576871?utm_src=pdf-interest
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.webqc.org/compound-Sr3N2-Sr3N2.html
https://heegermaterials.com/nitride-powder/1685-strontium-nitride-powder-sr3n2-cas-12033-82-8.html
https://en.wikipedia.org/wiki/Magnesium_nitride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Strontium Nitride (Sr₃N₂) Magnesium Nitride (Mg₃N₂)

Chemical Formula Sr₃N₂[1][4] Mg₃N₂[3][5]

Molar Mass 290.87 g/mol [1][2] 100.95 g/mol [3][5]

Appearance

Golden-yellow to dark

brown/black crystalline solid[1]

[2]

Greenish-yellow powder[3][6]

Density 3.87 g/cm³[1] 2.712 g/cm³[3][6]

Melting Point ~1200 °C[1][4]
~1500 °C (with decomposition)

[3][7]

Crystal Structure Anti-bixbyite[1]
Cubic, Anti-bixbyite (α-phase)

[8][9]

Solubility in Water Reacts[1][4] Reacts[3][10]

Synthesis and Experimental Protocols
The synthesis of both nitrides typically involves the direct reaction of the respective metal with

nitrogen gas at elevated temperatures. However, the specific conditions and alternative routes

differ.

Strontium Nitride (Sr₃N₂)
The most common method for synthesizing strontium nitride is the direct nitridation of

strontium metal.[1] When strontium is burned in air, a mixture of strontium oxide (SrO) and

strontium nitride (Sr₃N₂) is formed.[4][11]

Experimental Protocol: Direct Nitridation of Strontium

Preparation: Freshly cut strontium metal is placed in an alumina boat.

Reaction Setup: The boat is placed inside a quartz tube furnace.

Nitriding: A continuous flow of purified, dry nitrogen gas is passed through the tube.
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Heating: The furnace temperature is raised to and maintained at 450-600 °C for several

hours (e.g., 12 hours) to ensure complete reaction.[1]

Cooling: The furnace is cooled to room temperature under the nitrogen atmosphere to

prevent oxidation.

Product: The resulting product is strontium nitride, Sr₃N₂. The balanced chemical equation

is: 3Sr + N₂ → Sr₃N₂[1]

Synthesis of Strontium Nitride

Strontium Metal (Sr)

450-600 °C

Nitrogen Gas (N₂)

Strontium Nitride (Sr₃N₂)

Direct Reaction

Click to download full resolution via product page

Synthesis pathway for Strontium Nitride.

Magnesium Nitride (Mg₃N₂)
Magnesium nitride is also commonly prepared by heating magnesium metal in a nitrogen

atmosphere.[3] An alternative synthesis involves using ammonia as the nitrogen source.[12]

Burning magnesium in air yields magnesium oxide as the primary product, but some

magnesium nitride is also formed due to the reaction with atmospheric nitrogen.[3]

Experimental Protocol: Direct Nitridation of Magnesium

Preparation: Magnesium turnings or powder are placed in a crucible.
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Reaction Setup: The crucible is placed in a tube furnace.

Nitriding: A stream of dry, pure nitrogen gas is passed over the heated magnesium.[3]

Heating: The furnace is heated to 800-850 °C for approximately 90 minutes to 4 hours.[3]

Cooling: The system is cooled down to room temperature under the inert nitrogen flow.

Product: The greenish-yellow powder of magnesium nitride, Mg₃N₂, is obtained. The

balanced chemical equation is: 3Mg + N₂ → Mg₃N₂[3]

Synthesis of Magnesium Nitride

Magnesium Metal (Mg)

800-850 °C

Nitrogen Gas (N₂)

Magnesium Nitride (Mg₃N₂)

Direct Reaction

Click to download full resolution via product page

Synthesis pathway for Magnesium Nitride.

Reactivity and Stability
Both nitrides are highly reactive towards water and are sensitive to moisture.

Reaction with Water (Hydrolysis)
A key characteristic of both strontium and magnesium nitride is their vigorous reaction with

water to produce their respective metal hydroxides and ammonia gas.[1][3] This reaction is a

classic example of the hydrolysis of an ionic nitride.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://en.wikipedia.org/wiki/Magnesium_nitride
https://en.wikipedia.org/wiki/Magnesium_nitride
https://en.wikipedia.org/wiki/Magnesium_nitride
https://www.benchchem.com/product/b576871?utm_src=pdf-body-img
https://www.webqc.org/compound-Sr3N2-Sr3N2.html
https://en.wikipedia.org/wiki/Magnesium_nitride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strontium Nitride: Reacts rapidly with water, even atmospheric moisture, to form strontium

hydroxide and ammonia.[1][13] Sr₃N₂(s) + 6H₂O(l) → 3Sr(OH)₂(aq) + 2NH₃(g)[1][14]

Magnesium Nitride: Similarly reacts with water to yield magnesium hydroxide and ammonia.

[3][15] The reaction is often used as a simple chemical test for the presence of the nitride

ion. Mg₃N₂(s) + 6H₂O(l) → 3Mg(OH)₂(s) + 2NH₃(g)[15][16]

Hydrolysis Reaction

Metal Nitride (M₃N₂) + Water (H₂O)

Metal Hydroxide (M(OH)₂) + Ammonia (NH₃)

Reaction

Click to download full resolution via product page

General hydrolysis pathway for alkaline earth nitrides.

Thermal Stability
Strontium Nitride: Is thermally stable up to high temperatures, melting at approximately

1200 °C and decomposing above 1300 °C in an inert atmosphere to yield strontium metal

and nitrogen gas.[1]

Magnesium Nitride: Decomposes upon heating to around 1500 °C, breaking down into

magnesium and nitrogen gas.[3][17] Some sources indicate that decomposition can begin at

temperatures as low as 700 °C.[17]

Crystal Structure
Both strontium nitride and magnesium nitride crystallize in the anti-bixbyite (Mn₂O₃) structure.

[1][9] In this cubic crystal system, the metal cations occupy tetrahedral coordination sites, while

the nitride anions have two different coordination environments.
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Strontium Nitride: Adopts the anti-bixbyite structure where Sr²⁺ cations are coordinated with

N³⁻ anions in a predominantly ionic lattice.[1]

Magnesium Nitride: The stable α-phase crystallizes in the cubic anti-bixbyite structure with

the space group Ia-3.[8][9] The Mg²⁺ ions are tetrahedrally coordinated to four N³⁻ anions.[9]

Anti-Bixbyite Crystal Structure (M₃N₂)

Cubic System Metal Cations (M²⁺) Nitride Anions (N³⁻)

M²⁺ Coordination N³⁻ Coordination

TetrahedralTwo Environments

Click to download full resolution via product page

Conceptual diagram of the anti-bixbyite structure.

Applications
The applications of these nitrides are specialized and leverage their chemical reactivity and

physical properties.

Strontium Nitride: It is primarily used as a precursor material in various synthetic

applications, including the preparation of other strontium-containing compounds, phosphors,

and light-emitting materials.[1][18] It has also been investigated for its potential in

synthesizing ternary nitride oxides and materials for drug delivery.[19][20]

Magnesium Nitride: It serves as a catalyst in the synthesis of hard materials like cubic boron

nitride (c-BN) and synthetic diamonds.[6][21] It is also used in the production of special

ceramics, high-strength steel, and as a precursor for other nitride compounds.[5][6]
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While sharing the same stoichiometry and general reactivity profile, strontium nitride and

magnesium nitride differ significantly in their physical properties and specific applications. The

higher melting point of magnesium nitride suggests greater thermal stability compared to

strontium nitride. Their densities and molar masses are substantially different, reflecting the

atomic properties of strontium and magnesium. These distinctions make them suitable for

different specialized applications in materials science and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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